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Compound of Interest

Compound Name: 3,3-Dimethylglutaric anhydride

Cat. No.: B146770

Technical Support Center: 3,3-Dimethylglutaric
Anhydride

This guide provides essential safety, handling, and storage information for 3,3-
Dimethylglutaric anhydride.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3,3-Dimethylglutaric anhydride?

Al: 3,3-Dimethylglutaric anhydride is considered hazardous. The primary hazards include:
o Skin irritation[1][2][3]

e Serious eye irritation[1][2][3]

o May cause respiratory irritation[1][3]

Q2: What personal protective equipment (PPE) should | use when handling this compound?
A2: To minimize exposure, it is essential to use the following personal protective equipment:

o Respiratory Protection: An N95 (US) type dust mask is recommended.[1][4]

o Eye Protection: Safety eyeshields are required.[1][4]
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» Hand Protection: Chemical-resistant gloves are necessary.[1][4]
Q3: What are the proper storage conditions for 3,3-Dimethylglutaric anhydride?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]
It is sensitive to moisture and should be stored under an inert atmosphere.[5]

Q4: Are there any substances that are incompatible with 3,3-Dimethylglutaric anhydride?

A4: Yes, you should avoid contact with strong oxidizing agents.[2] Exposure to moist air or
water should also be prevented.[2]

Q5: What should I do in case of accidental skin or eye contact?
AS5:

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Seek medical attention if irritation persists.[2]

o Eye Contact: Wash out immediately with fresh running water. Ensure complete irrigation by
keeping eyelids apart. Seek medical attention without delay.[6]

Q6: How should I handle a spill of 3,3-Dimethylglutaric anhydride?

A6: For spills, you should:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.[2]

Sweep up the solid material and shovel it into a suitable container for disposal.[2]

Avoid generating dust.[6]

Troubleshooting Guide
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Issue Possible Cause

Recommended Action

Material has clumped or

I Exposure to moisture
solidified

The compound is moisture-
sensitive.[5][7] Ensure the
container is tightly sealed and
stored in a dry environment. If
clumping is minor, the product
may still be usable, but re-
testing for purity is

recommended.

Observed irritation despite Improperly fitted PPE or
using PPE contamination

Ensure your gloves, eye
protection, and respiratory
mask fit correctly and are not
compromised. Review
procedures for putting on and
taking off PPE to avoid cross-
contamination. Wash hands

thoroughly after handling.[2]

Unusual odor detected during Possible decomposition or

storage reaction

Check for potential
contamination or incompatible
materials in the storage area.
Ensure the container seal is
intact. Move to a well-
ventilated area and re-evaluate

storage conditions.

Physical and Chemical Properties
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Property Value

Molecular Formula C7H1003

Molecular Weight 142.15 g/mol [1][4]

Appearance White to off-white crystalline powder[5]
Melting Point 124-126 °C[1][5][8]

Boiling Point 181 °C at 25 mmHg[1][8]

Storage Class Code 11 - Combustible Solids[1][4]

Experimental Workflow

Below is a diagram outlining the safe handling and storage workflow for 3,3-Dimethylglutaric
anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 3,3-
Dimethylglutaric anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146770#safe-handling-and-storage-procedures-for-3-
3-dimethylglutaric-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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